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Compound of Interest

Compound Name: Rhein

Cat. No.: B1680588 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of Rhein, a substance classified as an irritant.[1] Adherence to these procedures is critical for

ensuring laboratory safety and regulatory compliance. This information is intended for

researchers, scientists, and drug development professionals.

Safety and Handling Precautions
Rhein is known to cause skin and serious eye irritation, and may cause respiratory irritation.[1]

[2][3] Therefore, appropriate personal protective equipment (PPE) must be worn at all times

when handling this chemical.

Required Personal Protective Equipment (PPE):

Eye Protection: Chemical goggles or safety glasses are necessary.[2]

Hand Protection: Wear protective gloves.[2]

Skin and Body Protection: Wear suitable protective clothing, such as a lab coat.[2]

Respiratory Protection: In situations where dust may be generated, respiratory protection is

required.[2][3]

Quantitative Data for Rhein
The following table summarizes key quantitative data for Rhein, compiled from various safety

data sheets.
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Property Value

Chemical Formula C₁₅H₈O₆[4]

Molar Mass 284.22 g/mol [2][5][4]

Appearance
Yellowish-brown solid/powder or orange

crystals.[5][4][6]

Melting Point 321-322 °C

Boiling Point 597.8 °C at 760 mmHg[5]

Solubility in Water Insoluble[5][6]; less than 1 mg/mL.[4]

GHS Hazard Statements

H315: Causes skin irritation.[2] H319: Causes

serious eye irritation.[1][2] H335: May cause

respiratory irritation.[1][2]

Experimental Protocols: Disposal and
Decontamination
The proper disposal of Rhein must be conducted in accordance with applicable federal, state,

and local regulations. Under no circumstances should Rhein or its containers be disposed of in

standard trash or down the sanitary sewer drain.[7][8]

Step 1: Waste Identification and Labeling
Any unwanted Rhein, including contaminated materials and rinsate from cleaning, must be

treated as hazardous waste.[7]

Immediately label the waste container with the words "Hazardous Waste" and the full

chemical name, "Rhein".[7]

Step 2: Waste Collection and Storage
Use a suitable container that is in good condition, free of leaks, and compatible with Rhein.

[7]

Keep the waste container tightly closed except when adding waste.[1][2][7]
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Store the container in a designated, well-ventilated area away from incompatible materials.

[1][2] Avoid exposure to direct sunlight and moisture.[2]

Step 3: Accidental Spill Cleanup
For Non-Emergency Personnel: Avoid contact with skin, eyes, and clothing.[2] Do not

breathe dust.[3]

Containment: Prevent the spill from entering drains or waterways.[3]

Cleanup: Mechanically take up the spilled material, controlling for dust.[3] Clean the

contaminated surfaces with an excess of water.[2]

Disposal of Cleanup Materials: All materials used for cleanup (e.g., absorbents,

contaminated PPE) must be placed in a sealed, labeled hazardous waste container for

disposal.

Step 4: Final Disposal
Dispose of the contents and container through an approved and licensed hazardous waste

treatment and disposal facility.[1][7]

Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup for the hazardous waste.[7] They will ensure the waste is managed and disposed of in

compliance with all regulations.

Step 5: Empty Container Disposal
If a container held a toxic chemical like Rhein, it must be triple-rinsed with an appropriate

solvent capable of removing the chemical residue.[7]

This rinsate must be collected and treated as hazardous waste.[7]

After the solvent rinse, triple-rinse the container with water.[7] This water can then be

discharged to the sanitary drain.[8]

Once properly decontaminated, the empty container may be disposed of in the regular trash

or recycled, depending on institutional policies.[7]
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Mandatory Visualization
The following diagram illustrates the procedural workflow for the proper disposal of Rhein.
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Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Rhein waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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